Cas no 849537-71-9 (4-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-6,7-dimethyl-2H-chromen-2-one)

• Product Name: 4-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-6,7-dimethyl-2H-chromen-2-one
• CAS No: 849537-71-9
• MF: C₂₂H₂₃ClN₂O₂
• MW: 382.883224725723
• CID: 5419906
• Update Time: 2025-10-21

4-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-6,7-dimethyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[[4-(3-chlorophenyl)piperazin-1-yl]methyl]-6,7-dimethylchromen-2-one
• 2H-1-Benzopyran-2-one, 4-[[4-(3-chlorophenyl)-1-piperazinyl]methyl]-6,7-dimethyl-
• 4-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-6,7-dimethyl-2H-chromen-2-one

• Inchi： 1S/C22H23ClN2O2/c1-15-10-20-17(12-22(26)27-21(20)11-16(15)2)14-24-6-8-25(9-7-24)19-5-3-4-18(23)13-19/h3-5,10-13H,6-9,14H2,1-2H3
• InChI Key： UVTCGANASJFLBC-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(C)=C(C)C=C2C(CN2CCN(C3=CC=CC(Cl)=C3)CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-6,7-dimethyl-2H-chromen-2-one

Comprehensive Overview of 4-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-6,7-dimethyl-2H-chromen-2-one (CAS No. 849537-71-9)

The compound 4-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-6,7-dimethyl-2H-chromen-2-one (CAS No. 849537-71-9) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, combining a chromen-2-one core with a piperazine moiety linked via a methylene bridge. This hybrid structure positions it as a promising candidate for exploring novel therapeutic applications, particularly in the realm of central nervous system (CNS) modulation and enzyme inhibition.

Researchers have focused on the pharmacological properties of this compound due to its potential interactions with neurotransmitter receptors. The presence of the 3-chlorophenyl group and the piperazine ring suggests affinity for serotonergic and dopaminergic systems, making it relevant to studies addressing mood disorders and cognitive enhancement. Recent trends in AI-driven drug discovery have further highlighted its utility as a scaffold for virtual screening and molecular docking simulations.

From a synthetic chemistry perspective, the 6,7-dimethyl-2H-chromen-2-one backbone offers excellent structural stability and bioavailability. This coumarin derivative is known for its fluorescence properties, which are leveraged in biochemical assays and cellular imaging. The compound’s logP value and hydrogen bonding capacity align with modern Lipinski’s Rule of Five criteria, enhancing its appeal for drug development pipelines.

In the context of user search trends, queries such as "piperazine derivatives in medicine" and "chromen-2-one applications" frequently appear in scientific databases. The compound’s CAS No. 849537-71-9 is often searched alongside terms like "structure-activity relationship (SAR)" and "small molecule therapeutics," reflecting its niche yet growing relevance. Environmental scientists also explore its biodegradation pathways, given the increasing demand for green chemistry solutions.

Ongoing studies investigate the metabolic stability of 4-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-6,7-dimethyl-2H-chromen-2-one using advanced LC-MS techniques. Its potential as a selective receptor modulator has sparked collaborations between academia and industry, particularly in neuropharmacology. Notably, the compound’s crystallographic data has been deposited in public repositories, aiding computational chemists in 3D modeling efforts.

As the scientific community prioritizes precision medicine, this molecule’s multi-target engagement profile aligns with the shift toward polypharmacology. Its synthetic accessibility and derivatization potential further underscore its versatility. For laboratories focusing on high-throughput screening (HTS), the compound serves as a valuable chemical probe for target validation.

In summary, 4-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-6,7-dimethyl-2H-chromen-2-one (CAS No. 849537-71-9) represents a convergence of medicinal chemistry and biophysical research. Its dual functionality—combining heterocyclic and aromatic systems—makes it a subject of enduring interest, particularly in addressing unmet medical needs through innovative small-molecule design.